Cas no 488708-78-7 (2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-cyclopropylacetamide)
2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-cyclopropylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-cyclopropylacetamide
- Acetamide, 2-[[3-cyano-6-tricyclo[3.3.1.13,7]dec-1-yl-4-(trifluoromethyl)-2-pyridinyl]thio]-N-cyclopropyl-
-
- Inchi: 1S/C22H24F3N3OS/c23-22(24,25)17-6-18(21-7-12-3-13(8-21)5-14(4-12)9-21)28-20(16(17)10-26)30-11-19(29)27-15-1-2-15/h6,12-15H,1-5,7-9,11H2,(H,27,29)
- InChI Key: WLWWWVVSZQHQDN-UHFFFAOYSA-N
- SMILES: C(NC1CC1)(=O)CSC1=NC(C23CC4CC(CC(C4)C2)C3)=CC(C(F)(F)F)=C1C#N
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 584.6±50.0 °C(Predicted)
- pka: 13.87±0.20(Predicted)
2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-cyclopropylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629486-1mg |
2-((6-(Adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl)thio)-N-cyclopropylacetamide |
488708-78-7 | 98% | 1mg |
¥499.00 | 2024-05-11 |
2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-cyclopropylacetamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-cyclopropylacetamide
2-{[6-(Adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-cyclopropylacetamide
The compound 2-{[6-(Adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-cyclopropylacetamide (CAS No. 488708-78-7) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound is characterized by its unique combination of functional groups, including an adamantan-1-yl group, a cyano group, a trifluoromethyl group, and a sulfanyl group, which contribute to its distinctive chemical properties.
Recent studies have highlighted the importance of such compounds in the field of drug discovery and materials science. The adamantanane framework, a rigid and stable structure, is often utilized in the design of bioactive molecules due to its unique physical and chemical properties. The presence of the cyano group adds electron-withdrawing character, which can influence the reactivity and solubility of the molecule. Meanwhile, the trifluoromethyl group introduces fluorine-based electronics, enhancing the compound's stability and bioavailability.
The synthesis of this compound involves a series of intricate reactions, including Suzuki coupling, nucleophilic substitution, and acylation. These steps ensure the precise assembly of the molecule's various functional groups. Researchers have explored various synthetic pathways to optimize yield and purity, with recent advancements focusing on green chemistry methods to minimize environmental impact.
In terms of pharmacological activity, this compound has shown promise in preliminary studies as a potential antitumor agent. Its ability to inhibit specific enzymes involved in cancer cell proliferation has been reported in recent literature. Additionally, the compound exhibits moderate anti-inflammatory properties, making it a candidate for further investigation in inflammatory disease models.
From a materials science perspective, the compound's structural rigidity and electronic properties make it a potential candidate for use in advanced materials such as organic semiconductors or nanomaterials. Recent research has explored its application in creating novel materials with tailored electronic properties for use in optoelectronic devices.
Despite its potential applications, further research is required to fully understand the compound's behavior under various conditions. Ongoing studies aim to elucidate its pharmacokinetics, toxicity profile, and mechanism of action in biological systems. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new possibilities for this intriguing molecule.
In conclusion, 2-{[6-(Adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-cyclopropylacetamide represents a fascinating example of modern organic chemistry's ability to design complex molecules with multifaceted applications. As research continues to uncover its full potential, this compound stands at the forefront of innovation in both therapeutic development and materials science.
488708-78-7 (2-{[6-(adamantan-1-yl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-cyclopropylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)